Cas no 1251377-94-2 (1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane)

1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane structure

1251377-94-2 structure

Product Name:1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane

CAS No:1251377-94-2

Molecular Formula:C₁₂H₂₃BrO₂

Molecular Weight:279.2138235569

CID:5809685

PubChem ID:62107978

1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane Properties

Names and Identifiers

- Cyclohexane, 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)-
- 1-(Bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane
- EN300-1132951
- AKOS011387534
- CS-0303669
- 1251377-94-2
- InChIKey： NBRGXZUZHSVIBQ-UHFFFAOYSA-N
- Inchi： 1S/C12H23BrO2/c1-3-11-4-6-12(10-13,7-5-11)15-9-8-14-2/h11H,3-10H2,1-2H3
- SMILES： C1(CBr)(OCCOC)CCC(CC)CC1

Computed Properties

Exact Mass: 278.08814g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 6
Monoisotopic Mass: 278.08814g/mol
Heavy Atom Count: 15
Complexity: 165
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Boiling Point: 307.4±12.0 °C(Predicted)
Density: 1.18±0.1 g/cm3(Predicted)

1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1132951-0.05g	1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane	1251377-94-2	95%	0.05g	$647.0	2023-10-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1374339-250mg	1-(Bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane	1251377-94-2	98%	250mg	￥7549.00

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